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Introduction
Nylon 6/12 is a high-performance thermoplastic polyamide known for its lower moisture

absorption, better dimensional stability, and greater flexibility compared to other common

nylons like Nylon 6 or Nylon 6/6.[1] The numbers in its name, 6 and 12, refer to the number of

carbon atoms in the respective monomers: hexamethylenediamine (six carbons) and

dodecanedioic acid (twelve carbons).[2]

This application note provides a detailed protocol for the synthesis of Nylon 6/12 using

interfacial polymerization. This method is a type of step-growth polymerization that occurs at

the interface between two immiscible liquids.[3][4][5] It is a rapid process that can be performed

under standard laboratory conditions, using the highly reactive dodecanedioyl chloride instead

of dodecanedioic acid to achieve high molecular weights at room temperature.[3][6] The

reaction involves a diamine dissolved in an aqueous phase and a diacid chloride dissolved in

an organic phase.[5] Polymer formation is confined to the liquid-liquid interface.[3]

Reaction Mechanism
The synthesis of Nylon 6/12 via interfacial polymerization is a condensation reaction between

hexamethylenediamine and dodecanedioyl chloride. The amine groups of

hexamethylenediamine act as nucleophiles, attacking the carbonyl carbons of the acid chloride.

This results in the formation of an amide bond and the elimination of a small molecule,
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hydrogen chloride (HCl).[4][7] An acid scavenger, such as sodium hydroxide (NaOH), is added

to the aqueous phase to neutralize the HCl byproduct, which prevents the protonation of the

amine monomer and allows the polymerization to proceed.[7][8][9]
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H₂N-(CH₂)₆-NH₂

Hexamethylenediamine

[-NH-(CH₂)₆-NH-CO-(CH₂)₁₀-CO-]n
Nylon 6/12

+

Cl-CO-(CH₂)₁₀-CO-Cl
Dodecanedioyl Chloride

2n HCl
Hydrogen Chloride
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Prepare Aqueous Phase:
Hexamethylenediamine + NaOH in Water

Create Immiscible Layers
(Pour Organic over Aqueous)

Prepare Organic Phase:
Dodecanedioyl Chloride in Hexane

Polymer Film Forms at Interface

Pull Nylon Rope Continuously

Wash Polymer with Water & Acetone

Air Dry the Nylon 6/12

Characterize Product (FTIR, DSC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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